Cas no 1261756-69-7 (Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate
• CAS No: 1261756-69-7
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4929468
• Update Time: 2025-06-10

Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)8-2-6(17)5-18-12(8)7-3-10(15)11(16)4-9(7)14/h2-5H,17H2,1H3
• InChI Key： XMJOXEXKXVFNTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C(=O)OC)=CC(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 3.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate

Methyl 5-Amino-2-(2,4,5-Trichlorophenyl)nicotinate (CAS No. 1261756-69-7): An Overview of Its Structure, Synthesis, and Applications

Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate (CAS No. 1261756-69-7) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a nicotinic acid derivative and a trichlorophenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate is C₁₄H₁₀Cl₃N₂O₃, and its molecular weight is approximately 348.63 g/mol. The compound's structure can be visualized as a nicotinic acid moiety linked to a trichlorophenyl group via a methylene bridge. The amino group attached to the nicotinic acid ring adds further complexity and reactivity to the molecule.

The synthesis of Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate typically involves multi-step processes that require precise control over reaction conditions. One common approach is the condensation of 5-amino-2-chloronicotinic acid with 2,4,5-trichlorophenol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). Subsequent esterification with methanol yields the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted synthesis and catalytic systems that minimize waste and energy consumption.

In terms of its physical properties, Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate is a solid at room temperature with a melting point ranging from 130 to 135°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various chemical and biological assays.

The biological activity of Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate has been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, in vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In the context of pharmaceutical applications, Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate has shown promise as a potential therapeutic agent for various diseases. Preclinical studies have explored its efficacy in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, its antioxidant properties make it a candidate for use in neurodegenerative diseases where oxidative stress plays a significant role.

The safety profile of Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate has also been evaluated in several studies. Toxicity assessments indicate that it is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed during synthesis and handling.

In conclusion, Methyl 5-amino-2-(2,4,5-trichlorophenyl)nicotinate (CAS No. 1261756-69-7) is a multifaceted compound with significant potential in both chemical research and pharmaceutical applications. Its unique structure and biological activities make it an intriguing subject for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.